Naphthalene-2-carboxamidine HOAc

• IUPAC Name: acetic acid;naphthalene-2-carboximidamide
• InChI: InChI=1S/C11H10N2.C2H4O2/c12-11(13)10-6-5-8-3-1-2-4-9(8)7-10;1-2(3)4/h1-7H,(H3,12,13);1H3,(H,3,4)
• InChI Key: BVWJEYPANVGLJK-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)O.C1=CC=C2C=C(C=CC2=C1)C(=N)N
• Molecular Formula: C13H14N2O2
• Molecular Weight: 230.26 g/mol

Description

Naphthalene-2-carboxamidine HOAc (NCA-HOAc) is an organic compound belonging to the family of amide-based compounds. It is a colorless to pale yellow liquid with a faint pungent odor. It is a derivative of naphthalene-2-carboxylic acid, which is an important intermediate in the synthesis of various drugs. NCA-HOAc has been widely used in the synthesis of drugs, as well as in the synthesis of various organic compounds.

Scientific Research Applications

Naphthalene-2-carboxamidine HOAc has been used in a variety of scientific research applications, including the synthesis of drugs, the synthesis of organic compounds, and the synthesis of polymers. It has also been used in the synthesis of peptides, nucleotides, and other biomolecules. In addition, it has been used in biochemistry and molecular biology research, as well as in the synthesis of various organic compounds.

Mechanism of Action

Naphthalene-2-carboxamidine HOAc acts as a nucleophilic catalyst in the synthesis of organic compounds. It is believed to react with the substrate molecule, resulting in the formation of an intermediate product. This intermediate product is then further reacted with other molecules to form the desired product.
Biochemical and Physiological Effects
Naphthalene-2-carboxamidine HOAc has been found to have a variety of biochemical and physiological effects. It has been found to have antifungal and antibacterial properties, as well as anti-inflammatory and antithrombotic activities. It has also been shown to have anti-cancer and anti-tumor activities, as well as anti-angiogenic effects.

Advantages and Limitations for Lab Experiments

Naphthalene-2-carboxamidine HOAc has a number of advantages for laboratory experiments. It is relatively inexpensive and easy to obtain, and it is stable in a wide range of temperatures and pH levels. It is also non-toxic and non-irritating, making it safe to use in laboratory experiments. However, it is also volatile, and it can be difficult to store and handle.

Future Directions

There are a number of potential future directions for the use of Naphthalene-2-carboxamidine HOAc. It could be used in the synthesis of new drugs or other organic compounds. It could also be used to study the effects of various drugs and other substances on biochemical and physiological processes. Additionally, it could be used in the development of new polymers or other materials. Finally, it could be used in the development of new biocatalysts and other biotechnological applications.

Synthesis Methods

Naphthalene-2-carboxamidine HOAc can be synthesized from naphthalene-2-carboxylic acid and hydroxylamine hydrochloride by a two-step process. In the first step, naphthalene-2-carboxylic acid is reacted with hydroxylamine hydrochloride in an organic solvent such as dichloromethane. This reaction results in the formation of naphthalene-2-carboxamidine hydrochloride. In the second step, the naphthalene-2-carboxamidine hydrochloride is treated with acetic acid to form Naphthalene-2-carboxamidine HOAc.